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Compound of Interest

Compound Name:

4-(3-

HYDROXYMETHYLPHENYL)-2-

METHYLPHENOL

CAS No.: 1255637-61-6

Cat. No.: B6371033

Get Quote

Executive Summary
4-(3-hydroxymethylphenyl)-2-methylphenol (C₁₄H₁₄O₂, MW 214.26 Da) represents a

specific class of hydroxylated biaryl compounds often encountered as Phase I metabolites of

drug candidates containing a biphenyl or phenyl-phenol core (e.g., bifonazole analogs,

specialized kinase inhibitors).[1] Distinguishing this specific meta-hydroxymethyl isomer from its

para- and ortho-analogs is critical for accurate metabolite identification and impurity profiling.[1]

This guide details the fragmentation pathways under Electrospray Ionization (ESI) and Electron

Impact (EI) conditions, providing a comparative analysis against two primary isomers: 4-(4-

hydroxymethylphenyl)-2-methylphenol (Para-isomer) and 2-hydroxymethyl-4-phenylphenol

(Ortho-isomer).[1]
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The molecule features two distinct aromatic rings connected by a single bond (biaryl):[1]

Ring A (Phenol Core): A phenol ring substituted with a methyl group at the ortho position (C2)

and the phenyl ring at the para position (C4).[1]

Ring B (Phenyl Substituent): A phenyl ring substituted with a hydroxymethyl group (-CH₂OH)

at the meta position (C3').[1]

Key Ionization Pathways[1]
ESI Positive Mode ([M+H]⁺, m/z 215): Protonation typically occurs on the benzylic hydroxyl

group or the phenolic oxygen.[1] The benzylic position is the primary site for initial

fragmentation (water loss).[1]

ESI Negative Mode ([M-H]⁻, m/z 213): Deprotonation occurs readily at the phenolic hydroxyl

group, forming a stable phenoxide ion.[1] This mode is often more sensitive for phenols but

less informative for structural isomers than positive mode fragmentation.[1]

Fragmentation Pattern Analysis (ESI-MS/MS)
Primary Fragmentation Pathway (Positive Mode)
The fragmentation is dominated by the stability of the biaryl core and the lability of the benzylic

hydroxyl group.[1]
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Fragment Ion m/z (Theoretical)
Origin &
Mechanism

Relative
Abundance (Est.)
[1]

Precursor Ion 215 [M+H]⁺
Variable (Source

Dependent)

Base Peak 197

[M+H - H₂O]⁺: Loss of

water from the

hydroxymethyl group.

[1] The resulting

benzyl cation is

stabilized by

resonance with the

biaryl system.[1]

100% (High)

Secondary 182

[M+H - H₂O - CH₃]⁺:

Subsequent loss of

the methyl group from

the phenol ring.[1]

40-60%

Tertiary 169

[M+H - H₂O - CO]⁺:

Loss of carbon

monoxide (CO) from

the phenolic ring (ring

contraction).[1]

20-30%

Core 152

[Biphenylene]⁺: High-

energy rearrangement

involving loss of

substituents and ring

fusion.[1]

<10%

Tropylium 91

[C₇H₇]⁺: Formation of

tropylium ion from the

benzyl moiety (if ring

cleavage occurs).[1]

10-20%

Mechanistic Diagram (Graphviz)
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The following diagram illustrates the stepwise fragmentation pathway for the [M+H]⁺ ion.[1]

[M+H]+ (m/z 215)
Precursor Ion

[M+H - H2O]+ (m/z 197)
Benzyl Cation
(Base Peak)

- H2O (18 Da)

[M+H - H2O - CH3]+ (m/z 182)
Demethylated Biaryl

- CH3 (15 Da)

[M+H - H2O - CO]+ (m/z 169)
Ring Contraction

- CO (28 Da)

[C7H7]+ (m/z 91)
Tropylium Ion

Ring Cleavage

[C12H8]+ (m/z 152)
Biphenylene Core

- Fragments

Click to download full resolution via product page

Caption: Proposed ESI-MS/MS fragmentation pathway for 4-(3-hydroxymethylphenyl)-2-
methylphenol, highlighting the dominant water loss.[1]

Comparative Analysis: Distinguishing Isomers
Differentiation of the meta-hydroxymethyl isomer from its para- and ortho-analogs relies on

subtle differences in ion intensity and specific rearrangement pathways.[1]
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Feature
Target: Meta-Isomer

(3-CH₂OH on Ring
B)

Alternative 1: Para-

Isomer (4-CH₂OH
on Ring B)[1]

Alternative 2: Ortho-

Isomer (2-CH₂OH
on Ring A)

[M-H₂O]⁺ Stability
High: Forms a stable

benzyl cation.[1]

Very High: Forms a

highly conjugated

quinone methide-like

species.[1]

Dominant: Can form a

cyclic ether

(xanthene-like) via

intramolecular

dehydration.[1]

Key Differentiator

Ratio of m/z 197 to

m/z 182 is moderate.

[1]

m/z 197 is

overwhelmingly

dominant; m/z 182 is

weaker due to

quinone stability.[1]

Cyclic Ether

Formation: Loss of

H₂O is facile;

subsequent

fragmentation is

distinct (e.g., loss of

CHO).[1]

Retention Time (RP-

LC)

Intermediate: Elutes

between ortho and

para isomers.

Late: Typically the

most hydrophobic due

to symmetry.

Early: Often elutes

first due to

intramolecular H-

bonding (shielding

polarity).[1]

Diagnostic Ion
m/z 182 (Methyl loss)

is prominent.[1]

m/z 197 (Water loss)

suppresses other

fragments.[1]

m/z 165 (Fluorenyl)

may be enhanced due

to proximity.[1]

Experimental Protocol for Validation
To confirm the identity of the specific isomer in a mixture, the following LC-MS/MS protocol is

recommended:

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.[1]
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B: 0.1% Formic Acid in Acetonitrile.[1]

Gradient: 5% B to 95% B over 10 minutes.

MS Settings:

Source: ESI Positive.[1]

Collision Energy (CE): Ramp 20-40 eV to capture both precursor and deep fragments.[1]

Monitor Transitions: 215 -> 197 (Quantifier), 215 -> 182 (Qualifier 1), 215 -> 169 (Qualifier

2).

Conclusion
The mass spectrometry profile of 4-(3-hydroxymethylphenyl)-2-methylphenol is
characterized by a facile loss of water ([M+H-18]⁺) followed by methyl radical loss ([M+H-18-

15]⁺).[1] While the para-isomer exhibits a similar pattern, the meta-isomer can be distinguished

by the relative abundance of the demethylated fragment (m/z 182) and its specific retention

time.[1] Researchers should utilize the m/z 197/182 ratio as a diagnostic metric when reference

standards for all isomers are not available.[1]
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1217(25), 3908-3918.[1] (Provides mechanistic insight into hydroxylated biaryl

fragmentation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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